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Compound of Interest

Compound Name: BM30

Cat. No.: B12367058

Get Quote

A definitive identification of "BM30" is crucial for ensuring proper disposal, as the term may

refer to several different laboratory products with distinct handling requirements. Without a

specific chemical name or manufacturer, a single disposal protocol cannot be provided.

However, by adhering to established principles of laboratory safety and chemical waste

management, researchers can ensure a safe and compliant disposal process.

The primary directive for the disposal of any chemical is to consult the manufacturer-provided

Safety Data Sheet (SDS). This document contains detailed information regarding the

substance's hazards, handling, storage, and disposal.

Potential "BM30" Candidates in a Research Setting
The identifier "BM30" is associated with multiple products used by researchers, scientists, and

drug development professionals. The proper disposal procedure is entirely dependent on the

nature of the specific product in use.
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Product Name Description Probable Waste Category

BM30 GR
A precipitated silica used as a

reinforcing filler.

Non-hazardous solid waste

(unless contaminated)

BM30 (Biorbyt)

An N-terminal

methyltransferase1/2

(NTMT1/2) inhibitor.

Chemical waste, potentially

biohazardous if used in

biological systems.

Control B-30

A control for hematology

analyzers, a suspension of

simulated blood components.

Biohazardous waste.

Brady BM30 A heavy-weight absorbent roll.

Solid waste, potentially

hazardous depending on the

absorbed substance.

General Protocol for Chemical Waste Disposal
For any chemical waste generated in a laboratory, a systematic approach is necessary to

ensure safety and regulatory compliance. The following steps provide a general framework for

proper disposal.

Step 1: Waste Identification and Segregation

The initial and most critical step is the accurate identification and segregation of chemical

waste.

Consult the SDS: The Safety Data Sheet for the specific "BM30" product will provide explicit

instructions for disposal.

Categorize Waste: Determine if the waste is hazardous or non-hazardous. Hazardous waste

can be further classified as ignitable, corrosive, reactive, or toxic.

Segregate at the Source: Never mix different types of chemical waste. Keep hazardous and

non-hazardous waste separate. Similarly, segregate liquid and solid waste.

Step 2: Container Selection and Labeling
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Proper containment and labeling are essential for safe storage and transport of chemical

waste.

Use Compatible Containers: Waste containers must be made of a material that is compatible

with the chemical waste they hold.

Securely Close Containers: All waste containers must have a secure lid to prevent spills and

evaporation.

Label Clearly: All waste containers must be clearly labeled with their contents, including the

full chemical name and any associated hazards.

Step 3: Storage of Chemical Waste

Designated storage areas for chemical waste are necessary to prevent accidents and ensure

regulatory compliance.

Designated Area: Store chemical waste in a designated, well-ventilated area away from

general laboratory traffic.

Secondary Containment: Use secondary containment trays to capture any potential leaks or

spills.

Follow Institutional Guidelines: Adhere to your institution's specific guidelines for the storage

of chemical waste.

Step 4: Disposal and Removal

The final step is the safe and compliant disposal of the chemical waste.

Contact Environmental Health and Safety (EHS): Your institution's EHS department is

responsible for the collection and disposal of hazardous waste.

Schedule a Pickup: Follow your institution's procedures for scheduling a hazardous waste

pickup.

Maintain Records: Keep accurate records of the chemical waste generated and disposed of.
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Experimental Workflow for Chemical Disposal
The following diagram illustrates a generalized workflow for the proper disposal of laboratory

chemical waste.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12367058?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Workflow for Laboratory Chemical Waste Disposal

Start: Chemical Waste Generated

Identify Chemical and Consult SDS

Is the waste hazardous?

Dispose as non-hazardous waste per institutional guidelines

No

Segregate Hazardous Waste (Solid vs. Liquid, Chemical Compatibility)

Yes

Select and Label Appropriate Waste Container

Store in Designated Satellite Accumulation Area with Secondary Containment

Request Waste Pickup from Environmental Health and Safety (EHS)

End: Waste Disposed

Click to download full resolution via product page
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Caption: A flowchart outlining the decision-making process for the safe disposal of chemical

waste in a laboratory setting.

Disclaimer: This information is intended as a general guide. Always consult the specific Safety

Data Sheet for "BM30" and adhere to your institution's environmental health and safety

protocols.

To cite this document: BenchChem. [Navigating the Disposal of "BM30": A Guide to Safe
Laboratory Practices]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12367058/docs#navigating-the-disposal-of-bm30-a-
guide-to-safe-laboratory-practices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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